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Cat. No.: S586338
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Hazard Identification Summary

The table below summarizes the key hazard information for isopropyl isocyanide [1] [2].

Hazard Aspect Specification

GHS Signal Word Danger [1]

Flammability Highly Flammable Liquid (Category 2) [1]

Flash Point 20.6 °C (closed cup) / 69.1 °F [1]

Health Hazards Acute Toxicity (Oral, Dermal, Inhalation - Category 3) [1]

Boiling Point 75 °C [1] [2]

Density 0.733 g/mL at 25 °C [1] [2]

Recommended Storage 2-8°C [1] [2]

Safe Handling & Operational Guide

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s586338?utm_src=pdf-body
https://www.smolecule.com/products/s586338?utm_src=pdf-interest
https://www.smolecule.com/products/s586338?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0182698.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0182698.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0182698.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0182698.htm
https://www.smolecule.com/products/s586338?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Storage and Personal Protective Equipment (PPE)

Storage Conditions: Store in a dedicated flammable materials refrigerator at 2-8°C [1] [2]. The
container must be tightly sealed to prevent the release of vapors.

Personal Protective Equipment (PPE): The minimum recommended PPE includes eyes shields,
face shields, gloves, and a specific type ABEK (EN14387) respirator filter to protect against

organic vapors [1]. Always consult your institution's safety department for a site-specific risk
assessment.

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for safely handling isopropyl isocyanide, from

preparation to clean-up.
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Start: Experiment Planning

Review SDS and Protocol

Perform in a Fume Hood

Wear Appropriate PPE:
Safety Glasses, Gloves, Lab Coat

Pre-cool Equipment
if Necessary

Keep Container Sealed
Except During Transfer

Have Spill Kit Ready

Conduct Experiment

Properly Dispose of Waste

Decontaminate Work Area
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End

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: Why is storing isopropyl isocyanide in a standard laboratory refrigerator a critical safety

violation? A standard refrigerator is not spark-proof. The low flash point of 20.6°C means the chemical can

generate flammable vapors at room temperature, which could easily reach ignition concentration inside the

fridge and cause an explosion. Always use a certified flammable materials refrigerator or explosion-proof

equipment [1].

Q2: What is the primary health concern when handling this reagent? The primary health concerns are its

acute toxicity through inhalation, skin contact, and ingestion. The ABEK-rated respirator recommendation

specifically addresses the risk from inhaling its vapors. Direct contact with the liquid or vapor can cause

serious systemic or target organ effects [1].

Q3: My research requires using isopropyl isocyanide in a reaction above its flash point. What special

precautions are necessary? This significantly increases the risk of fire and vapor release. Your setup must

include, at a minimum:

Engineering Controls: Conduct the reaction in a fully functioning fume hood.

Process Control: Use a condenser on the reaction vessel to cool and contain vapors.
Ignition Control: Ensure all heating sources (hot plates, stirrers) are spark-proof and rated for use

with flammable solvents.
Containment: Keep the reaction vessel sealed as much as possible, using appropriate septa or

fittings.

Troubleshooting Common Experimental Issues

Problem: Low yield in Ugi or Passerini reactions.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s586338?utm_src=pdf-body-img
https://www.smolecule.com/products/s586338?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.sigmaaldrich.com/US/en/product/aldrich/553344
https://www.smolecule.com/products/s586338?utm_src=pdf-body
https://www.smolecule.com/products/s586338?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Potential Cause 1: Reagent Decomposition. Isopropyl isocyanide can degrade if stored

improperly or for extended periods.
Solution: Test a new batch of the isocyanide. Ensure it has been stored cold and its purity is verified

(97% or higher) [1].
Potential Cause 2: Evaporation during handling. Due to its low boiling point and high volatility,

accurate transfer can be challenging.
Solution: Pre-chill the syringe and the reagent vial on ice before withdrawal. Perform transfers swiftly

and within the fume hood.

Problem: Unintended reaction or product decomposition.

Potential Cause: Impurity formation. Old or contaminated isocyanide may contain side products

that interfere with the desired reaction pathway.
Solution: Purify the isocyanide if necessary prior to use, following established laboratory purification

methods. Always use high-purity reagents for sensitive synthetic applications [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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